Cas no 6297-45-6 (Benzoic acid,3-methyl-, 1-methylethyl ester)

• Product Name: Benzoic acid,3-methyl-, 1-methylethyl ester
• CAS No: 6297-45-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 528506
• Update Time: 2026-04-29

Benzoic acid,3-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-, 1-methylethyl ester
• propan-2-yl 3-methylbenzoate
• 3-Methyl-benzoesaeure-isopropylester
• AC1L5F3S
• AC1Q5XU7
• AR-1L1933
• CTK5B6882
• isopropyl 3-methylbenzoate
• iso-propyl 3-methylbenzoate
• isopropyl 3-toluate
• isopropyl m-methylbenzoate
• Isopropyl-3-methylbenzoat
• NSC17890
• SureCN6057062

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6

Experimental Properties

• Density: 1.006
• Boiling Point: 246.8°C at 760 mmHg
• Flash Point: 107.6°C
• Refractive Index: 1.5
• PSA: 26.3